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Compound of Interest

Ethyl 3-(2-bromophenyl)-3-
Compound Name:
oxopropanoate

Cat. No.: B1273624

This technical guide provides comprehensive information on the chemical and physical
properties of Ethyl 3-(2-bromophenyl)-3-oxopropanoate, a key intermediate in various
synthetic organic chemistry applications. This document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

The quantitative data for Ethyl 3-(2-bromophenyl)-3-oxopropanoate are summarized in the
table below, providing a clear reference for its key physical and chemical characteristics.

Property Value

Molecular Weight 271.11 g/mol [1][2]
Chemical Formula C11H11BrOs[1][2]
Physical Form Yellow to orange liquid[1]
Density 1.417 g/mL at 25 °C[1]
Refractive Index n20/D 1.5545[1]

Boiling Point 116 °C at 0.4 Torr[1]
Storage Temperature Room Temperature
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Experimental Protocols

The synthesis of Ethyl 3-(2-bromophenyl)-3-oxopropanoate can be achieved via a Claisen
condensation reaction. This reaction involves the base-mediated condensation of an ester with
another carbonyl compound to form a -keto ester or a 3-diketone. In this case, a likely
synthetic route involves the crossed Claisen condensation between ethyl 2-bromobenzoate
and ethyl acetate.

Synthesis of Ethyl 3-(2-bromophenyl)-3-oxopropanoate via Crossed Claisen Condensation

Materials:

Ethyl 2-bromobenzoate

o Ethyl acetate

e Sodium ethoxide (NaOEt)

e Anhydrous ethanol

e Anhydrous diethyl ether

e Hydrochloric acid (HCI), dilute aqueous solution

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

» Saturated aqueous sodium chloride (brine) solution

e Anhydrous magnesium sulfate (MgSQa)

¢ Round-bottom flask

o Reflux condenser

e Dropping funnel

e Magnetic stirrer

e Separatory funnel
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e Rotary evaporator
Procedure:

o Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser with a drying tube, and a dropping funnel is charged with a solution of
sodium ethoxide in anhydrous ethanol. The flask is cooled in an ice bath.

» Addition of Reactants: A solution of ethyl 2-bromobenzoate and a molar excess of ethyl
acetate in anhydrous ethanol is prepared. This solution is then added dropwise to the stirred
sodium ethoxide solution via the dropping funnel over a period of 30-60 minutes, maintaining
the temperature below 10 °C.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then gently refluxed for 2-4 hours to drive the condensation to completion.

o Work-up: The reaction mixture is cooled to room temperature and then poured into a mixture
of ice and dilute hydrochloric acid to neutralize the excess base and protonate the resulting
enolate.

o Extraction: The aqueous mixture is transferred to a separatory funnel, and the product is
extracted with diethyl ether (3 x 50 mL).

e Washing: The combined organic extracts are washed sequentially with water, saturated
aqueous sodium bicarbonate solution, and brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude Ethyl 3-(2-bromophenyl)-3-oxopropanoate.

 Purification: The crude product can be further purified by vacuum distillation or column
chromatography on silica gel.

Visualizing the Synthesis Workflow

The logical workflow for the synthesis of Ethyl 3-(2-bromophenyl)-3-oxopropanoate via a
crossed Claisen condensation is depicted in the following diagram.
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Workflow for the Synthesis of Ethyl 3-(2-bromophenyl)-3-oxopropanoate

Reactants:
Ethyl 2-bromobenzoate
Ethyl Acetate

N\

Crossed Claisen Condensation

Base:
Sodium Ethoxide in Ethanol

Acidic Work-up
(Dilute HCI)

:

Extraction with Diethyl Ether

:

Washing with:
- Water

- NaHCO3 (aq)
- Brine

:

Drying over MgSO4

i

Solvent Removal
(Rotary Evaporation)

Purification:
< Vacuum Distillation or >
Column Chromatography

Final Product:

Ethyl 3-(2-bromophenyl)-3-oxopropanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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